Cas no 864545-23-3 ((3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID)
(3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID
- (S)-3-amino-3-(furan-3-yl)propanoicacid
- 3-Furanpropanoic acid, β-amino-, (βS)-
- AKOS012506935
- MFCD06228013
- 864545-23-3
- (3S)-3-amino-3-(furan-3-yl)propanoicacid
- N16740
- EN300-1285113
-
- Inchi: 1S/C7H9NO3/c8-6(3-7(9)10)5-1-2-11-4-5/h1-2,4,6H,3,8H2,(H,9,10)/t6-/m0/s1
- InChI Key: DWJKCGVVFLNGRV-LURJTMIESA-N
- SMILES: O1C=CC(=C1)[C@H](CC(=O)O)N
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- Density: 1.286±0.06 g/cm3(Predicted)
- Melting Point: >219 °C (decomp)(Solv: water (7732-18-5); acetone (67-64-1))
- Boiling Point: 285.9±30.0 °C(Predicted)
- pka: 3.48±0.12(Predicted)
(3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285113-1.0g |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285113-50mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-100mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-250mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-500mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-1000mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-2500mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-5000mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1285113-10000mg |
(3S)-3-amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 10000mg |
$3315.0 | 2023-10-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744441-1g |
(s)-3-Amino-3-(furan-3-yl)propanoic acid |
864545-23-3 | 98% | 1g |
¥4977.00 | 2024-04-28 |
(3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID
(3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID: A Comprehensive Overview
(3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID, identified by the CAS number 864545-23-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule's chiral center at the 3-position of the propionic acid backbone, combined with the furan ring substituent, contributes to its distinctive properties and reactivity.
The synthesis of (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, which is crucial for applications in chiral chemistry and pharmaceuticals. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.
The structural features of this compound make it a valuable building block in organic synthesis. The amino group (-NH2) at the 3-position provides nucleophilic character, enabling participation in various condensation reactions such as amide bond formation. The furan ring, a five-membered aromatic heterocycle, introduces electronic and steric effects that can influence the reactivity of the molecule. These attributes have led to its use in constructing bioactive molecules, including potential candidates for anti-inflammatory and anticancer therapies.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID. Quantum mechanical calculations have revealed that the amino group's lone pairs significantly contribute to the molecule's nucleophilicity, while the furan ring's electron-donating properties modulate its reactivity in polar environments. These findings have been instrumental in guiding experimental designs for new synthetic routes and applications.
In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain proteases involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role as a lead compound for drug development.
The stereochemistry of (3S)-configuration plays a critical role in determining the compound's pharmacokinetic properties. Recent research has emphasized the importance of stereocontrol in drug design, as it directly impacts bioavailability and efficacy. The (S)-enantiomer has been found to exhibit superior pharmacokinetic profiles compared to its (R)-counterpart, underscoring the need for enantioselective synthesis methods.
From an environmental perspective, understanding the degradation pathways of (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID is essential for assessing its ecological impact. Studies under simulated environmental conditions have shown that the compound undergoes hydrolysis under alkaline conditions, with degradation rates influenced by temperature and pH levels. These findings are crucial for evaluating its persistence in natural systems and guiding sustainable practices in chemical manufacturing.
In conclusion, (3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of this molecule's properties and applications, it is poised to make significant contributions to fields ranging from drug discovery to materials science.
864545-23-3 ((3S)-3-AMINO-3-(FURAN-3-YL)PROPANOIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)